N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide

• IUPAC Name: N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide
• InChI: InChI=1S/C10H18N2O4S/c13-10(12-3-5-16-6-4-12)11-9-2-1-7-17(14,15)8-9/h9H,1-8H2,(H,11,13)
• InChI Key: HLRXNUODOFCZEX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CS(=O)(=O)C1)NC(=O)N2CCOCC2
• Molecular Formula: C10H18N2O4S
• Molecular Weight: 262.33 g/mol

Description

N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide, also known as DTMC, is a synthetic compound that has gained interest in scientific research due to its potential as a bioactive molecule. DTMC has been found to have various biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide exerts its biological effects by inhibiting the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. HDAC inhibitors have been found to induce cell cycle arrest, apoptosis, and differentiation in cancer cells, making them attractive targets for cancer therapy.
Biochemical and Physiological Effects:
N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide has been found to have various biochemical and physiological effects. In addition to its anticancer, anti-inflammatory, and antioxidant properties, N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide has been shown to have neuroprotective effects, indicating its potential for the treatment of neurodegenerative diseases. N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide has also been found to inhibit the growth of bacteria and fungi, suggesting its potential as an antimicrobial agent.

Advantages and Limitations for Lab Experiments

N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. Additionally, N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide has been found to have low toxicity, making it a safe compound for use in in vitro and in vivo experiments. However, one limitation of N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide. One area of interest is the development of N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide derivatives with improved solubility and potency. Additionally, further investigation into the mechanism of action of N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide and its effects on gene expression could provide insights into its potential use in cancer therapy. Finally, the potential use of N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide as an antimicrobial agent and its effects on the gut microbiome warrant further investigation.

Synthesis Methods

N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide can be synthesized through a multi-step process starting with the reaction of 2,2-dimethyl-1,3-dioxane-4,6-dione with morpholine in the presence of a base. The resulting product is then reacted with thionyl chloride to form the corresponding acid chloride. Finally, the acid chloride is reacted with an amine to yield N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide.

Scientific Research Applications

N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide has been investigated for its potential use in various scientific research fields. One area of interest is its use as a bioactive molecule in drug discovery. N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide has been found to have antitumor activity in vitro and in vivo, making it a potential candidate for the development of anticancer drugs. Additionally, N-(1,1-dioxothian-3-yl)morpholine-4-carboxamide has been shown to have anti-inflammatory and antioxidant properties, indicating its potential for the treatment of various inflammatory diseases.